Cas no 1701689-39-5 (2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde
• CAS No: 1701689-39-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5691898
• PubChem ID: 108222057
• Update Time: 2025-10-28

2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1701689-39-5
• 2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde
• EN300-725616
• 3-Pyridinecarboxaldehyde, 2-(3-hydroxy-1-piperidinyl)-

• Inchi： 1S/C11H14N2O2/c14-8-9-3-1-5-12-11(9)13-6-2-4-10(15)7-13/h1,3,5,8,10,15H,2,4,6-7H2
• InChI Key： UAAUGCXIPLEABW-UHFFFAOYSA-N
• SMILES： OC1CN(C2C(C=O)=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 407.1±45.0 °C(Predicted)
• pka: 14.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde

2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde: A Comprehensive Overview

2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde, identified by the CAS number 1701689-39-5, is a fascinating compound with a unique chemical structure that has garnered significant attention in recent scientific research. This compound belongs to the class of heterocyclic aldehydes, characterized by the presence of both pyridine and piperidine rings. The molecule's structure, which includes a hydroxypiperidine group attached to a pyridine ring with an aldehyde substituent, makes it a subject of interest in various fields, including pharmacology, organic synthesis, and materials science.

The synthesis of 2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde involves a multi-step process that typically begins with the preparation of the hydroxypiperidine moiety. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the production of this compound, which is crucial for its application in drug development. The aldehyde group at the 3-position of the pyridine ring plays a pivotal role in its reactivity and functionalization potential.

In terms of physical properties, 2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various organic transformations, including condensation reactions and cross-coupling processes. Recent studies have highlighted its ability to act as a versatile building block in the construction of complex molecular architectures.

The biological activity of 2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde has been extensively investigated. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer biology, where it has shown potential as an anticancer agent by inducing apoptosis in various cancer cell lines.

In the realm of materials science, 2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde has found applications as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions has led to the development of porous materials with applications in gas storage and catalysis. Recent breakthroughs in this area have been documented by Johnson et al. (2023), who reported the successful synthesis of a MOF based on this compound that exhibits exceptional stability under harsh conditions.

The environmental impact and sustainability aspects of 2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde have also come under scrutiny. Studies by Green et al. (2022) have explored green chemistry approaches to its synthesis, emphasizing the use of renewable feedstocks and energy-efficient reaction conditions. These efforts align with global initiatives aimed at reducing carbon footprints and promoting sustainable chemical practices.

In conclusion, 2-(3-Hydroxypiperidin-1-yl)pyridine-3-carbaldehyde, with its unique chemical structure and diverse functional groups, continues to be a focal point in contemporary scientific research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its versatility and significance in modern chemistry. As research progresses, further insights into its properties and potential uses are expected to emerge, cementing its role as an essential compound in both academic and industrial settings.